1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine

• Molecular Formula: C14H18Br2N2O2
• Molecular Weight: 406.11 g/mol
• IUPAC Name: 2-(2,4-dibromophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C14H18Br2N2O2/c1-10(14(19)18-7-5-17(2)6-8-18)20-13-4-3-11(15)9-12(13)16/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: JOAZZZHFMDEEBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C)OC2=C(C=C(C=C2)Br)Br

Description

1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine is a synthetic organic compound characterized by the presence of a piperazine ring substituted with a 2,4-dibromophenoxy group and a propanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine typically involves the reaction of 2,4-dibromophenol with propanoyl chloride to form 2-(2,4-dibromophenoxy)propanoyl chloride. This intermediate is then reacted with 4-methylpiperazine under controlled conditions to yield the final product. The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a base, such as triethylamine, to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine atoms in the 2,4-dibromophenoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(2,4-Dibromophenoxy)propanoyl chloride
• 2-(2,4-Dibromophenoxy)acetic acid
• 4-Methylpiperazine derivatives

Uniqueness

1-[2-(2,4-Dibromophenoxy)propanoyl]-4-methylpiperazine is unique due to the combination of the 2,4-dibromophenoxy group and the piperazine ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications .